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Compound of Interest

Compound Name: Ascri#18

Cat. No.: B8180475

Essential Safety and Handling Guide for Ascr#18

This guide provides essential safety, handling, and disposal information for Ascr#18, a
nematode-derived ascaroside used in laboratory research. Adherence to these procedures is
critical to ensure personnel safety and environmental protection. Ascr#18 is classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE) and Hazard
Information

Proper personal protective equipment is mandatory to prevent exposure through inhalation,
ingestion, or skin and eye contact. The required PPE and key hazard data are summarized
below.

Table 1: Ascr#18 Hazard and Protection Summary
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Parameter Specification Source
CAS Number 1355681-10-5 [1]
Molecular Formula C17H3206 [1][2]
Molecular Weight 332.43 g/mol [11[2]
Oral Toxicity Category 4: Harmful if 1]

swallowed (H302)

Environmental Hazard

Category 1: Very toxic to
aguatic life (H400, H410)

[1]

Primary Routes of Exposure

Dermal, Ocular, Inhalation,
Oral

[3]4]

Eye Protection

Tightly fitting safety goggles or
face shield

[4]115]

Hand Protection

Neoprene or nitrile rubber

gloves

[6]

Body Protection

Laboratory coat or chemical-

resistant suit

[4]16]

| Respiratory Protection | Use in a well-ventilated area. If dust/aerosols are generated, use a

particle-filtering half mask or equivalent respirator. |[1][5] |

Operational and Disposal Plans

Strict protocols must be followed for handling, storage, and disposal of Ascr#18 to minimize

risks.

Storage and Handling Protocol

Storage:

» Powder: Store at -20°C in a tightly sealed container[1][7].
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e |n Solvent: Store at -80°C. Stock solutions at -80°C should be used within 6 months; at
-20°C, use within 1 month[1][7].

» General Conditions: Keep in a cool, well-ventilated area away from direct sunlight and
ignition sources[1].

Handling Methodology:

o Preparation: Work in a designated area, preferably within a chemical fume hood or an area
with appropriate exhaust ventilation[1]. Ensure an eye-wash station is accessible[1].

e Donning PPE: Before handling, put on all required PPE as specified in Table 1. Sleeves
should be worn over the cuffs of gloves|[6].

e Weighing/Measuring: Handle the compound carefully to avoid the formation of dust and
aerosols[1].

e Solution Preparation: To enhance solubility, the tube can be heated to 37°C and sonicated in
an ultrasonic bath[7].

o Post-Handling: After use, wash skin thoroughly[1]. Decontaminate all work surfaces and
equipment.

» Doffing PPE: Wash gloves before removing them. Remove all PPE carefully to avoid
contaminating yourself and the surrounding area.

First Aid Protocol (In Case of Exposure)

This protocol outlines immediate steps in the event of accidental exposure to Ascr#18.
Experimental Protocol: First Aid for Ascr#18 Exposure
« If Swallowed:

o Rinse the mouth thoroughly with water[1].

o Immediately call a POISON CENTER or physician for guidance[1].
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o Do not eat, drink, or smoke[1].

e Eye Contact:
o Remove contact lenses if present[1].

o Immediately flush eyes with large amounts of water for at least 15 minutes, holding eyelids
apart to ensure adequate flushing[1].

o Seek prompt medical attention from a physician[1].
» Skin Contact:
o Rinse the affected skin area thoroughly with large amounts of water[1].
o Remove any contaminated clothing and shoes[1].
o Call a physician if irritation develops[1].
« Inhalation:
o Relocate the individual to fresh air immediately[1].

o If breathing is difficult, provide oxygen and seek medical attention.

Disposal Plan

o Collect Spillage: Any spills should be carefully collected to prevent environmental release[1].

o Waste Container: Place Ascr#18 waste and contaminated materials (e.g., gloves, pipette
tips) into a designated, sealed container.

» Approved Disposal: Dispose of the contents and the container at an approved waste
disposal facility, following all local, state, and federal regulations[1].

e Environmental Precaution: Avoid releasing the substance into the environment, as it is very
toxic to aquatic life[1].
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Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Ascr#18, from

receipt to final disposal.

Preparation

Receive & Verify Ascr#18

'

Prepare Ventilated Work Area

l

Don Required PPE

Handline & Use

Handle Ascr#18
(Weighing, Solution Prep)

Cleanup & Disposal

Decontaminate Surfaces & Equipment

l

Doff PPE Correctly

Dispose of Waste in

Approved Container
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Caption: Logical workflow for the safe handling of Ascr#18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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